Cas no 2171446-93-6 ((2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidobutanoic acid)

• Product Name: (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidobutanoic acid
• CAS No: 2171446-93-6
• MF: C₂₃H₂₄F₂N₂O₅
• MW: 446.443873405457
• CID: 6200054
• PubChem ID: 165533832
• Update Time: 2025-10-28

(2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidobutanoic acid
• 2171446-93-6
• (2S)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-difluorobutanamido]butanoic acid
• EN300-1562742

• Inchi： 1S/C23H24F2N2O5/c1-2-18(22(29)30)26-20(28)11-19(21(24)25)27-23(31)32-12-17-15-9-5-3-7-13(15)14-8-4-6-10-16(14)17/h3-10,17-19,21H,2,11-12H2,1H3,(H,26,28)(H,27,31)(H,29,30)/t18-,19?/m0/s1
• InChI Key： DIPSVCDDHJTSRJ-OYKVQYDMSA-N
• SMILES： FC(C(CC(N[C@H](C(=O)O)CC)=O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)F

Computed Properties

• Exact Mass: 446.16532819g/mol
• Monoisotopic Mass: 446.16532819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 655
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 105Ų

Additional information on (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidobutanoic acid

Introduction to Compound CAS No. 2171446-93-6: (2S)-2-(3-{[(9H-Fluoren-9-yl)methoxycarbonyl]amino}-4,4-difluorobutanamido)butanoic Acid

The compound with CAS No. 2171446-93-6, known as (2S)-2-(3-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}-4,4-difluorobutanamido)butanoic acid, is a highly specialized molecule with significant potential in the field of drug discovery and development. This compound belongs to the class of amino acids modified with a fluorenylmethoxycarbonyl (Fmoc) group, which is a common protecting group used in peptide synthesis. The presence of the Fmoc group and the 4,4-difluoro substituent introduces unique properties that make this compound a valuable tool in medicinal chemistry.

Key Features and Structure

The structure of this compound is characterized by its chiral center at the (2S) configuration, which plays a critical role in determining its stereochemical properties. The Fmoc group attached to the amino acid residue serves as a protective moiety during peptide synthesis, ensuring precise control over the assembly of complex polypeptides. The 4,4-difluoro substitution on the butanamide chain introduces electronic and steric effects that can influence the compound's solubility, stability, and interaction with biological targets.

Recent advancements in chemical synthesis have enabled the efficient production of this compound with high purity and stereochemical fidelity. Researchers have employed various strategies, including asymmetric catalysis and solid-phase synthesis, to optimize its preparation. These methods have significantly enhanced the scalability and cost-effectiveness of producing this compound for large-scale applications.

Biological Activity and Applications

Emerging studies have highlighted the potential of this compound as a building block for developing novel therapeutic agents. Its unique combination of chirality and fluorinated substituents makes it an attractive candidate for designing molecules with enhanced pharmacokinetic profiles. For instance, the Fmoc group has been shown to improve the bioavailability of peptide-based drugs by protecting them from enzymatic degradation during transit through biological systems.

Preliminary in vitro studies have demonstrated that this compound exhibits selective binding to certain protein targets, suggesting its potential role in modulating enzyme activity or inhibiting pathological pathways. Collaborative efforts between academic institutions and pharmaceutical companies are currently underway to explore its efficacy in treating conditions such as cancer, neurodegenerative diseases, and infectious disorders.

Synthesis and Optimization

The synthesis of (2S)-2-(3-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}-4,4-difluorobutanamido)butanoic acid involves a multi-step process that combines principles from organic chemistry and peptide synthesis. Key steps include the installation of the Fmoc group via nucleophilic acyl substitution and the introduction of the 4,4-difluoro substituent through electrophilic fluorination techniques.

Recent innovations in catalytic asymmetric synthesis have provided new avenues for constructing chiral centers with high enantiomeric excess. These methods have been successfully applied to this compound, enabling its production with superior optical purity. Additionally, advancements in analytical techniques such as high-resolution mass spectrometry and nuclear magnetic resonance spectroscopy have facilitated rigorous characterization of its structure and purity.

Future Directions

As research into this compound progresses, there is growing interest in exploring its applications beyond traditional peptide synthesis. Potential areas of investigation include its use as a precursor for generating bioconjugates or as a component in drug delivery systems. The integration of computational chemistry tools with experimental studies is expected to accelerate the discovery of novel applications for this compound.

In conclusion, (2S)-2-(3-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}-4,4-difluorobutanamido)butanoic acid represents a promising molecule with diverse applications in medicinal chemistry. Its unique structural features and versatile functional groups make it an invaluable tool for advancing drug discovery efforts. Continued research into its properties and applications will undoubtedly unlock new opportunities for developing innovative therapeutic solutions.